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Compound of Interest

Compound Name: Strontium carbonate

Cat. No.: B167840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of strontium carbonate
(SrCO₃) in the manufacturing of specialized glass and ceramics. The following sections detail

the protocols for incorporating strontium carbonate and the resulting material properties,

supported by quantitative data and experimental workflows.

Application in Specialized Glass Manufacturing
Strontium carbonate is a key component in the formulation of various specialized glasses,

including television and display glass, and bioactive glasses for biomedical applications. It

serves as a modifier to enhance physical and optical properties.

Strontium Aluminosilicate Glass for Display Panels
Application Note: Strontium aluminosilicate glass is widely used as a substrate for flat panel

displays, such as Liquid Crystal Displays (LCDs). The addition of strontium carbonate
contributes to a lower coefficient of thermal expansion, higher strain point, and improved

chemical resistance, which are critical for the thermal and chemical stability required during the

manufacturing of thin-film transistors. Strontium oxide (SrO), derived from the decomposition of

strontium carbonate at high temperatures, acts as a network modifier in the silicate glass

structure. It enhances the glass's durability and optical properties, such as the refractive index,

leading to improved display clarity.[1]
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Experimental Protocol: Preparation of Strontium Aluminosilicate Glass

This protocol is based on the melt-quench technique.

1. Raw Material Preparation:

High-purity raw materials are essential for optical-grade glass. The typical starting materials
include silica (SiO₂), alumina (Al₂O₃), and strontium carbonate (SrCO₃).
Weigh the raw materials according to the desired molar composition. A typical composition
for display glass is in the range of 9-12 mol% SrO, 9-12 mol% Al₂O₃, and 77-82 mol% SiO₂.
[2]

2. Batch Mixing:

Thoroughly mix the weighed powders in a ball mill to ensure a homogeneous mixture. This
step is crucial for achieving a uniform melt and preventing defects in the final glass.

3. Melting:

Transfer the mixed batch into a platinum or platinum-rhodium crucible.
Heat the crucible in an electrically-heated or gas-oxygen fired furnace.
The melting temperature depends on the silica content. For compositions with lower silica
content (around 77%), melting can be achieved at 1600-1650°C for 4-16 hours.[2] For higher
silica content, temperatures may reach 1700-1800°C with a 16-hour dwell time.[2]

4. Casting and Annealing:

Pour the molten glass into a preheated mold to form the desired shape.
Immediately transfer the cast glass to an annealer to relieve internal stresses. The annealing
point for such glasses is typically around 750-800°C.
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Caption: Workflow for producing strontium aluminosilicate glass.

Table 1: Effect of Composition on Physical Properties of Strontium Aluminosilicate Glass
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Property Glass Composition (mol%) Value

Annealing Point (°C) 10 SrO - 10 Al₂O₃ - 80 SiO₂ ~770

Strain Point (°C) 10 SrO - 10 Al₂O₃ - 80 SiO₂ ~720

Coefficient of Thermal

Expansion (x 10⁻⁷/°C)
10 SrO - 10 Al₂O₃ - 80 SiO₂ ~35-40

Density (g/cm³) Increasing SrO content Increases

Refractive Index Increasing SrO content Increases

Bioactive Glass
Application Note: Strontium-containing bioactive glasses are investigated for bone regeneration

applications. Strontium has been shown to stimulate bone formation and inhibit bone

resorption. When incorporated into bioactive glass, strontium ions can be released in a

controlled manner upon implantation. The substitution of calcium with strontium in the glass

network can also influence the glass's degradation rate and bioactivity.[3][4]

Experimental Protocol: Preparation of Strontium-Doped Bioactive Glass (Melt-Quench Method)

This protocol describes the preparation of a bioactive glass series with varying strontium for

calcium substitution.

1. Raw Material Selection:

Use high-purity SiO₂, CaCO₃, Na₂CO₃, P₂O₅, and SrCO₃.

2. Batch Calculation and Weighing:

Calculate the required weight of each raw material to achieve the desired molar composition.
For example, a baseline composition could be 45S5 Bioglass® (45 wt% SiO₂, 24.5 wt%
CaO, 24.5 wt% Na₂O, and 6 wt% P₂O₅), with varying molar substitutions of CaO with SrO.[5]
Accurately weigh the powders.

3. Mixing:

Mix the powders in a planetary ball mill for 1 hour at 300 rpm to ensure homogeneity.[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 15 Tech Support

https://patents.google.com/patent/US20090208428A1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC3306632/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10574208/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10574208/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Melting and Quenching:

Place the mixture in a platinum crucible and melt in a furnace at 1350-1450°C for 1-2 hours
until a homogeneous liquid is formed.
Quench the melt by pouring it into deionized water or onto a stainless steel plate to form a
glass frit.

5. Grinding and Sieving:

Dry the glass frit and grind it into a fine powder using a mortar and pestle or a ball mill.
Sieve the powder to obtain a specific particle size range for subsequent characterization and
in vitro/in vivo studies.

Logical Relationship of Strontium Substitution in Bioactive Glass
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Caption: Effect of strontium substitution on bioactive glass properties.

Table 2: Influence of Strontium Substitution on Bioactive Glass Properties
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Parameter
Effect of Increasing Sr for
Ca Substitution

Reference

Glass Transition Temp. (Tg) Decreases [6]

Density Increases [6]

Ion Release Rate (Sr²⁺, Si⁴⁺) Increases [4]

Apatite Formation Rate Increases [4]

Application in Specialized Ceramics Manufacturing
Strontium carbonate is a versatile raw material in the ceramics industry, used in glazes,

electroceramics (such as ferrites and varistors), and other advanced ceramic bodies.

Ceramic Glazes
Application Note: Strontium carbonate is used as a flux in ceramic glazes, lowering the

melting temperature and promoting a smooth, glossy surface.[7] It is often used as a safer

alternative to barium carbonate. Strontium oxide can improve the mechanical properties of the

glaze, such as hardness and scratch resistance, and can also influence the color development

of certain ceramic pigments.[8] The decomposition of strontium carbonate during firing

releases carbon dioxide, which can cause defects like pinholes if not properly managed

through firing schedules.[9]

Experimental Protocol: Preparation of a Strontium-Containing Ceramic Glaze

This protocol provides a general procedure for preparing a ceramic glaze. The specific

composition can be varied to achieve different properties.

1. Glaze Formulation:

A sample base glaze recipe could be: 30% Nepheline Syenite, 27% Ferro Frit 3124, 18%
Silica, 13% EPK Kaolin, 10% Strontium Carbonate, and 2% Talc.[10]
Colorants, such as copper carbonate or cobalt carbonate, can be added in small
percentages (e.g., 1-5%) to achieve desired colors.

2. Weighing and Mixing:
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Accurately weigh all the dry ingredients.
For small batches, mix the dry ingredients thoroughly in a container. For larger batches, dry
mixing in a ball mill is recommended.

3. Wet Mixing:

Gradually add water to the dry mix while stirring until a smooth, consistent slurry is formed.
The water-to-solid ratio will vary depending on the application method (brushing, dipping, or
spraying).
Sieve the glaze slurry through an 80-100 mesh screen to remove any large particles and
ensure a uniform consistency.

4. Application:

Apply the glaze to a bisque-fired ceramic body using the desired technique.

5. Firing:

Fire the glazed piece in a kiln according to a predetermined firing schedule. The peak
temperature and soaking time will depend on the specific glaze composition and the clay
body. A typical firing range for a cone 6 stoneware glaze is around 1222°C (2232°F).

Table 3: Effect of Strontium Carbonate on Glaze Properties
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Property
Effect of Strontium
Carbonate Addition

Reference

Melting Temperature
Lowers the melting

temperature (acts as a flux)
[8]

Surface Finish
Promotes a glossy and smooth

surface
[11]

Crazing Resistance

Can reduce crazing by

lowering the coefficient of

thermal expansion

[8]

Hardness

Can increase surface

hardness and scratch

resistance

Color Development

Can brighten colors from

certain oxides like copper and

cobalt

[12]

Strontium Ferrite Magnets
Application Note: Strontium ferrite (SrFe₁₂O₁₉) is a type of hard ferrite, a ceramic material with

permanent magnetic properties. It is widely used in electric motors, loudspeakers, and other

magnetic applications due to its high coercivity, good resistance to demagnetization, and low

cost. Strontium carbonate is a primary raw material in the production of strontium ferrite,

reacting with iron oxide at high temperatures.

Experimental Protocol: Synthesis of Strontium Ferrite Magnets

This protocol outlines the conventional solid-state reaction method for producing strontium

ferrite magnets.

1. Raw Material Preparation and Mixing:

The primary raw materials are iron oxide (Fe₂O₃) and strontium carbonate (SrCO₃).
The stoichiometric molar ratio for strontium hexaferrite is 6:1 of Fe₂O₃ to SrO. Therefore, the
raw materials are typically mixed in this molar proportion.
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Wet mill the mixture of iron oxide and strontium carbonate powders in a ball mill with water
or another liquid medium to ensure intimate mixing and particle size reduction.

2. Calcination:

Dry the milled slurry to obtain a fine powder.
Calcine the powder in a furnace at a temperature between 1000°C and 1350°C.[13] This
step initiates the solid-state reaction to form strontium ferrite. SrCO₃ + 6Fe₂O₃ → SrFe₁₂O₁₉

+ CO₂

3. Milling:

Mill the calcined strontium ferrite clinker to a fine powder (typically a few microns). This step
is crucial for achieving high magnetic properties in the final magnet.

4. Pressing and Sintering:

The fine ferrite powder is mixed with a binder and water to form a slurry (for anisotropic
magnets) or used as a dry powder (for isotropic magnets).
The slurry or powder is compacted in a die. For anisotropic magnets, a strong external
magnetic field is applied during pressing to align the crystallites.
The green compact is then sintered at a high temperature, typically between 1200°C and
1260°C for about 2 hours, to densify the material and form a solid ceramic magnet.[14]

5. Finishing and Magnetization:

The sintered magnets are ground to the final desired dimensions.
Finally, the magnets are magnetized by exposing them to a strong magnetic field.

Workflow for Strontium Ferrite Magnet Production
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Caption: Manufacturing process of strontium ferrite magnets.

Table 4: Typical Magnetic Properties of Strontium Ferrite
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Property Value

Remanence (Br) 0.2 - 0.4 T

Coercivity (HcJ) 150 - 350 kA/m

Intrinsic Coercivity (Hci) 160 - 400 kA/m

Max. Energy Product (BH)max 8 - 30 kJ/m³

Strontium Titanate Varistors
Application Note: Strontium titanate (SrTiO₃) based ceramics can be engineered to exhibit

varistor properties, making them useful for overvoltage protection in electronic circuits. A

varistor is a voltage-dependent resistor; its resistance decreases significantly at a specific

voltage. The varistor behavior in SrTiO₃ is typically achieved by creating a highly resistive

surface layer or grain boundaries.[15]

Experimental Protocol: Fabrication of Strontium Titanate Varistors

This protocol describes a solid-state reaction method to produce strontium titanate varistors.

1. Powder Preparation:

Start with high-purity strontium carbonate (SrCO₃) and titanium dioxide (TiO₂) powders.
Mix the powders in a 1:1 molar ratio.
Calcine the mixture in air at 1100°C for 2 hours to form strontium titanate (SrTiO₃).[15]
SrCO₃ + TiO₂ → SrTiO₃ + CO₂

2. Doping and Milling:

Small amounts of dopants (e.g., Nb₂O₅, La₂O₃) can be added to the SrTiO₃ powder to modify
its electrical properties.
Ball mill the calcined powder with the dopants to ensure a homogeneous mixture and reduce
the particle size.

3. Pressing and Sintering:

Press the powder into discs or other desired shapes.
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Sinter the green bodies in a reducing atmosphere (e.g., a mixture of H₂ and N₂) at a
temperature around 1400-1500°C. This step creates a semiconducting ceramic.

4. Re-oxidation:

Heat treat the sintered ceramic in an oxidizing atmosphere (e.g., air) at a lower temperature
(e.g., 800-1200°C). This step forms insulating grain boundaries, which are responsible for
the varistor behavior.

Logical Relationship of Varistor Formation in SrTiO₃

Sintering in
Reducing Atmosphere

Formation of
Semiconducting Grains

Heat Treatment
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Formation of Insulating
Grain Boundaries

Varistor Behavior

Click to download full resolution via product page

Caption: Key steps in creating varistor properties in SrTiO₃ ceramics.

Table 5: Electrical Properties of Strontium Titanate Varistors
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Property Typical Value Range

Varistor Voltage (V/mm) 200 - 1500+

Nonlinear Coefficient (α) > 30

Leakage Current (µA) < 10

Dielectric Constant (εr) 300 - 20,000

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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